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Compound of Interest

Compound Name: 2-Nitroanisole

Cat. No.: B7769701 Get Quote

For researchers, scientists, and professionals in drug development, the responsible

management of chemical waste is a cornerstone of laboratory safety and environmental

stewardship. This guide provides essential, step-by-step procedures for the proper disposal of

2-Nitroanisole, a compound that necessitates careful handling due to its inherent hazards.

Adherence to these protocols is critical for ensuring personnel safety and regulatory

compliance.

Immediate Safety and Handling Precautions: 2-Nitroanisole is classified as harmful if

swallowed and is suspected of causing cancer.[1][2][3] It is crucial to handle this substance

with appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles or a face shield, and a lab coat.[1][2] All handling should occur in a well-

ventilated area or a fume hood to avoid inhalation of vapors.[1] In case of accidental contact,

immediately flush the affected skin or eyes with copious amounts of water for at least 15

minutes and seek medical attention.[2][4]

Step-by-Step Disposal Protocol
The standard and required method for the disposal of 2-Nitroanisole and any materials

contaminated with it is to manage them as hazardous waste through a licensed and approved

waste disposal company.[2][5][6]

Waste Segregation and Collection:
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Do not mix 2-Nitroanisole waste with other chemical waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.[5]

Collect waste 2-Nitroanisole, including any contaminated solids like absorbent materials

or disposable labware, in a designated, chemically compatible, and clearly labeled

hazardous waste container.[5][7] Suitable containers are typically glass or polyethylene-

lined steel with a secure, tight-fitting lid.[5]

Container Labeling:

The hazardous waste container must be clearly labeled with the words "Hazardous

Waste."[7]

The label must include the full chemical name, "2-Nitroanisole," and a clear indication of

its associated hazards (e.g., "Toxic," "Carcinogen").[1][7]

Record the accumulation start date on the label.[7]

Storage of Hazardous Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area.[7]

The storage location should be away from incompatible materials, such as strong oxidizing

agents, strong bases, and metals, to prevent hazardous reactions.[2][5] Secondary

containment should be in place to mitigate any potential leaks or spills.[7]

Arranging for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

company to schedule a pickup for the waste.[5][7]

Provide the disposal company with all necessary information, including the Safety Data

Sheet (SDS) for 2-Nitroanisole, to ensure proper handling and treatment.[7] The likely

disposal method for this type of compound is high-temperature incineration at a permitted

facility.[5]

Spill Response:
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In the event of a small spill, absorb the material with an inert absorbent such as

vermiculite, dry sand, or earth.[5] Do not use combustible materials like paper towels.[5]

Collect the absorbed material and any contaminated surfaces into a sealed, properly

labeled container for disposal as hazardous waste.[1][5]

For large spills, evacuate the area and contact your institution's EHS department

immediately.[5]

Empty Container Disposal: Empty containers that previously held 2-Nitroanisole must also be

managed as hazardous waste unless they have been triple-rinsed with an appropriate solvent.

The rinsate from this cleaning process must be collected and disposed of as hazardous liquid

waste.[7]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 2-Nitroanisole.

Property Value Source

Chemical Formula C₇H₇NO₃ [1]

Molecular Weight 153.14 g/mol [1]

CAS Number 91-23-6 [1][2]

Physical State Liquid [2]

Melting Point 9 - 12 °C [1]

Boiling Point 273 °C [1]

Flash Point 142 °C / 287.6 °F [2]

Specific Gravity 1.250 g/cm³ [2]

Oral LD50 (Rat) 740 mg/kg [1][4]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-Nitroanisole.
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2-Nitroanisole Disposal Workflow

On-Site Waste Management

Off-Site Disposal

Emergency Procedures

1. Waste Generation
(2-Nitroanisole & Contaminated Materials)

2. Segregation & Collection
(Designated, Labeled Container)

3. Secure Storage
(Ventilated, Secure Area)

4. Contact EHS/Waste Vendor

Schedule Pickup

5. Waste Pickup & Transportation

6. Final Disposal
(e.g., High-Temperature Incineration)

Spill Occurs

Spill Response Protocol
(Absorb, Collect as Hazardous Waste)
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Caption: General workflow for hazardous chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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